Magnesium chromate

Specification

• CAS No.: 13423-61-5
• Molecular Formula: MgCrO4; CrMgO4
• Molecular Weight: 140.3 g/mol
• IUPAC Name: magnesium;dioxido(dioxo)chromium
• Standard InChI: InChI=1S/Cr.Mg.4O/q;+2;;;2*-1
• Standard InChI Key: CRGGPIWCSGOBDN-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[Mg+2]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Mg+2]

Introduction

Physical and Chemical Properties

Basic Properties

Magnesium chromate possesses distinct physical and chemical characteristics that determine its behavior and applications. The following table summarizes the key properties of magnesium chromate:

Property	Value
Chemical Formula	MgCrO₄
CAS Number	13423-61-5
Molecular Weight	140.29900 g/mol
Appearance	Yellow rhombohedral crystals, crystalline
Density	4.18 g/cm³
Water Solubility	54.8 at 25°C
RIDADR	UN 3288
Hazard Class	6.1(b)
Packaging Group	III
Exact Mass	139.90500
The compound is characterized by its high solubility in water and exists as an orange-red, deliquescent, crystalline hydrate. The solubility characteristics of magnesium chromate make it particularly suitable for applications requiring aqueous solutions, such as in corrosion inhibition treatments.

Chemical Reactivity

Magnesium chromate exhibits typical reactivity of chromate compounds, primarily characterized by oxidative properties. The chromate anion (CrO₄²⁻) contains hexavalent chromium (Cr⁶⁺), which readily undergoes reduction to the trivalent state (Cr³⁺) when in contact with reducing agents or metals. This redox behavior is fundamental to its function as a corrosion inhibitor, where the reduction of hexavalent chromium leads to the formation of protective oxide layers on metal surfaces.

Forms and Hydrates

Anhydrous and Hydrated Forms

Magnesium chromate is commercially available in various forms, including anhydrous and hydrated variants. The anhydrous form (MgCrO₄) serves as the base compound, while hydrated forms contain varying numbers of water molecules in their crystal structure. These different forms can exhibit varying properties, which influence their specific applications and handling requirements.

Magnesium Chromate Undecahydrate

A significant scientific discovery occurred in 2011 when researchers at University College London identified a previously unknown hydrate of magnesium chromate containing eleven water molecules (MgCrO₄·11H₂O). This undecahydrate was synthesized by quenching aqueous solutions of MgCrO₄ in liquid nitrogen, revealing a novel crystal structure with unique properties.
The crystal structure of magnesium chromate undecahydrate exhibits isostructural characteristics with the rare mineral meridianiite (MgSO₄·11H₂O). The compound crystallizes in the triclinic system, space group P1̄, with Z = 2. Detailed X-ray powder diffraction analysis revealed the following unit-cell parameters:

Parameter	Value
a	6.81133(8) Å
b	6.95839(9) Å
c	17.3850(2) Å
α	87.920(1)°
β	89.480(1)°
γ	62.772(1)°
V	732.17(1) ų at −15 °C
The structural analysis revealed that the difference in unit-cell parameters between sulfate-bearing meridianiite and chromate-bearing hydrate is only partially explained by the difference in S–O and Cr–O bond lengths. Over 90% of the difference in cell volume is attributed to weakening of the interpolyhedral hydrogen-bond network. This discovery has expanded our understanding of chromate hydrates and their structural relationships to other mineral systems.

Industrial Applications

Pigmentation and Other Applications

Beyond corrosion protection, magnesium chromate finds application as a pigment in various industries. The distinctive yellow color and stability of chromate pigments make them valuable in specialized coating formulations where color consistency and durability are required.
The compound also has reported uses in cosmetics, although these applications have become increasingly limited due to health and safety concerns associated with hexavalent chromium compounds. Additionally, some sources mention potential applications in metal surface treatment processes beyond standard corrosion inhibition.

Market Analysis and Trends

Current Market Status

The global magnesium chromate market represents a specialized segment within the broader industrial chemicals sector. Current market valuations indicate a significant economic presence, with the 2025 market size estimated at approximately $250 million. The market is characterized by moderate concentration, with several major players holding significant market share alongside numerous smaller producers.

Growth Projections and Segmentation

Market analysts project continued growth for the magnesium chromate sector, with a conservative Compound Annual Growth Rate (CAGR) of approximately 5% from 2025 onwards. Based on these projections, the market is anticipated to reach approximately $360 million by 2033. This growth trajectory reflects ongoing demand from established applications, particularly in the chemical industry, alongside emerging opportunities in specialized sectors.
The market is segmented by form (hydrate and anhydrous) and application, with significant variations in pricing and demand across segments. Higher-purity grades, such as 3N (99.9%), 4N (99.99%), and 5N (99.999%), command premium pricing due to their specialized applications and rigorous production requirements.

Key Market Players and Regional Dynamics

Several major chemical companies dominate the magnesium chromate market, including:

• Merck - A global leader in the production of high-purity laboratory and industrial chemicals

• American Elements - Specializing in advanced materials and high-purity chemical compounds

• Thermo Fisher Scientific - Providing a wide range of scientific research materials and chemicals
  Regional market dynamics show significant variation, with North America and Europe maintaining substantial market shares due to established industrial bases and regulatory frameworks. The Asia Pacific region demonstrates strong growth potential, driven by expanding manufacturing sectors in countries such as China and India. Chinese companies, including Hubei Jusheng Technology, have emerged as important contributors to global production volume.

Environmental and Health Considerations

Toxicity Profile

Magnesium chromate presents significant health and environmental concerns primarily due to its hexavalent chromium content. The compound is classified as a confirmed carcinogen, capable of causing severe health effects through various exposure routes. Specific health hazards include:

Health Hazard	Effect
Carcinogenicity	Confirmed carcinogen
Dermal Effects	Can cause acute dermatitis
Respiratory Effects	Potential kidney and liver damage if inhaled
Acute Toxicity	Classified as Hazard Class 6.1(b)
These health concerns have led to increasing regulatory scrutiny and restrictions on chromate compounds, including magnesium chromate.

Regulatory Status and Compliance Requirements

Due to its hazardous properties, magnesium chromate is subject to stringent regulatory controls in many jurisdictions. The European Union's REACH (Registration, Evaluation, Authorization and Restriction of Chemicals) regulation imposes significant restrictions on the use of hexavalent chromium compounds, including magnesium chromate. Similarly, in the United States, the Occupational Safety and Health Administration (OSHA) and Environmental Protection Agency (EPA) maintain strict exposure limits and handling requirements for chromate compounds.
Transportation regulations classify magnesium chromate under UN 3288, Hazard Class 6.1(b), Packaging Group III, indicating its recognition as a toxic substance requiring special handling precautions.

Research Developments and Future Perspectives

Current Research Directions

Recent research on magnesium chromate has focused on several key areas:

• Structural Analysis: Advanced characterization techniques have provided deeper insights into the crystal structure and hydration states of magnesium chromate, exemplified by the discovery and analysis of the undecahydrate form.

• Corrosion Inhibition Mechanisms: Studies continue to investigate the precise mechanisms through which magnesium chromate and other chromate compounds provide corrosion protection, particularly for magnesium alloys.

• Sustainable Alternatives: A significant research thrust involves developing chromate-free alternatives that can provide comparable corrosion protection with reduced environmental impact. These efforts include the investigation of rare earth salts, phosphate-based systems, and vanadate compounds as potential substitutes.

Future Outlook

The future of magnesium chromate is shaped by competing factors. On one hand, its exceptional performance characteristics in corrosion protection and other applications ensure continued demand in specialized sectors. On the other hand, increasing environmental concerns and regulatory restrictions are driving a transition toward less hazardous alternatives.
Key trends likely to influence the future trajectory include:

• Development of Safer Formulations: Research efforts aimed at reducing the toxicity of chromate-based systems while maintaining performance characteristics.

• Progress in Alternative Technologies: Continued advancement in non-chromate corrosion protection systems that may eventually replace traditional chromate-based treatments.

• Geographic Diversification: Expansion of production and application in emerging economies, particularly in Asia and South America, where industrial growth continues to drive demand for effective corrosion protection solutions.

• Sustainable Production Methods: Increased focus on minimizing waste and reducing environmental impact in the production of magnesium chromate and related compounds.